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Compound of Interest

Compound Name: 2,6-Dibromopyridine

Cat. No.: B144722 Get Quote

Essential Safety and Handling Guide for 2,6-
Dibromopyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

2,6-Dibromopyridine (CAS No. 626-05-1), ensuring the well-being of laboratory personnel and

adherence to safety protocols. The following procedural guidance is designed to be a readily

accessible resource for professionals engaged in research and development.

Hazard Identification and Classification
2,6-Dibromopyridine is a hazardous substance that requires careful handling. It is classified

as fatal if swallowed and causes significant irritation to the skin, eyes, and respiratory system.

[1][2][3][4] The toxicological properties of this material have not been fully investigated,

warranting a cautious approach.[5]
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 2)
💀 Danger

H300: Fatal if

swallowed.

Skin Irritation

(Category 2)
❗ Danger

H315: Causes skin

irritation.

Eye Irritation

(Category 2)
❗ Danger

H319: Causes serious

eye irritation.

Specific Target Organ

Toxicity - Single

Exposure (Category

3)

❗ Danger
H335: May cause

respiratory irritation.

Acute Toxicity, Dermal

(Category 4)
❗ Danger

H312: Harmful in

contact with skin.

Acute Toxicity,

Inhalation (Category

4)

❗ Danger
H332: Harmful if

inhaled.

Hazardous to the

Aquatic Environment

(Long-Term)

🌳 Danger

H411/H412: Toxic or

harmful to aquatic life

with long lasting

effects.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. All

PPE should be selected based on a thorough risk assessment of the specific procedures being

performed.

Required Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles of the grey

crystalline powder that can

cause serious eye irritation.

Skin and Body Protection

- Gloves: Wear appropriate

protective gloves (e.g., Butyl

rubber, Viton®) to prevent skin

exposure. - Lab Coat: A fully-

buttoned, chemical-resistant

lab coat. - Clothing: Wear

appropriate protective clothing

to prevent skin exposure.

Boots may also be necessary.

Prevents skin contact, which

causes irritation. Contaminated

work clothing should not be

allowed out of the workplace

and must be washed before

reuse.

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood. If ventilation is

inadequate or for spill cleanup,

use a NIOSH/MSHA-approved

respirator.

Minimizes inhalation of dust,

which can cause respiratory

tract irritation.

Operational Plan: Handling and Storage
Adherence to a strict protocol is essential for the safe handling and storage of 2,6-
Dibromopyridine.

Step-by-Step Handling Protocol

Preparation: Before handling, ensure that an eyewash station and a safety shower are

readily accessible and in close proximity to the workstation.

Engineering Controls: Conduct all weighing, transferring, and handling of 2,6-
Dibromopyridine within a certified chemical fume hood to control airborne levels.
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Handling:

Avoid all personal contact, including inhalation and contact with skin and eyes.

Use non-sparking tools and avoid generating dust.

Keep the container tightly closed when not in use.

Do not eat, drink, or smoke in the handling area.

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.

Storage Requirements

Condition Specification Rationale

Location
Store in a cool, dry, and well-

ventilated area.

Maintains stability of the

compound.

Container
Keep in the original, tightly

closed container.

Prevents contamination and

release.

Incompatibilities

Store away from incompatible

substances such as strong

oxidizing agents, strong acids,

and bases.

Avoids potentially hazardous

chemical reactions.

Security Store in a locked-up area.
Restricts access to authorized

personnel only.

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure. Seek medical attention

immediately in all cases of exposure.

First Aid Measures Table
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Exposure Route First Aid Instructions

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Rinse mouth. Do NOT induce vomiting.

Inhalation

IF INHALED: Remove person to fresh air and

keep comfortable for breathing. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Call a POISON CENTER or doctor

if you feel unwell.

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water. Immediately remove all contaminated

clothing, including footwear. Flush skin with

plenty of water for at least 15 minutes. If skin

irritation occurs, get medical advice/attention.

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do so. Continue rinsing for

at least 15 minutes. Get medical

advice/attention immediately.

Spill and Disposal Plan
Proper management of spills and waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Spill Response Protocol

Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated.

Control: Shut off all possible sources of ignition.
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Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.

Cleanup:

Wear full PPE as described in Section 2.

For minor spills, use dry cleanup procedures. Sweep up the material, avoiding dust

generation, and place it into a suitable, labeled container for disposal.

After material pickup is complete, wash the spill site.

Waste Disposal Plan

Waste Collection: Collect all waste containing 2,6-Dibromopyridine, including contaminated

consumables (e.g., gloves, wipes), in a designated, properly labeled, and sealed hazardous

waste container.

Labeling: Label the container clearly as "Hazardous Waste" with the full chemical name "2,6-
Dibromopyridine".

Disposal: Dispose of contents and container in accordance with all local, regional, national,

and international regulations. This material should be disposed of at an approved waste

disposal plant. Do not dispose of it as unused product.

Procedural Workflow Diagram
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Safe Handling Workflow for 2,6-Dibromopyridine

1. Preparation
- Verify fume hood function

- Locate safety shower/eyewash
- Assemble all materials

2. Don PPE
- Chemical goggles & face shield

- Chemical-resistant gloves
- Lab coat

3. Chemical Handling
(Inside Fume Hood)

- Weigh solid
- Transfer to vessel

- Keep container closed

4. Post-Handling
- Secure container
- Clean work area

Spill Occurs

 If spill...

Exposure Occurs

 If exposure...

5. Decontamination
- Doff & inspect PPE

- Wash hands thoroughly

6. Waste Disposal
- Collect all contaminated items

- Place in labeled hazardous
  waste container

 Follow Spill Protocol

 Follow First Aid
& Seek Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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